molecular formula C26H31N5O B6045412 1-{1-[3-(1H-imidazol-2-yl)benzoyl]-3-piperidinyl}-4-(2-methylphenyl)piperazine

1-{1-[3-(1H-imidazol-2-yl)benzoyl]-3-piperidinyl}-4-(2-methylphenyl)piperazine

Cat. No. B6045412
M. Wt: 429.6 g/mol
InChI Key: XVGVGMUEZNBOEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-{1-[3-(1H-imidazol-2-yl)benzoyl]-3-piperidinyl}-4-(2-methylphenyl)piperazine, commonly referred to as Compound A, is a chemical compound that has gained significant attention in scientific research for its potential therapeutic applications.

Mechanism of Action

Compound A works by binding to specific receptors in the body, which triggers a series of biochemical reactions that lead to its therapeutic effects. The exact mechanism of action is not fully understood, but it is thought to involve the modulation of various signaling pathways in cells.
Biochemical and Physiological Effects:
Compound A has been found to have a range of biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, inhibit inflammation, and reduce oxidative stress. It has also been found to have neuroprotective effects and may be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of Compound A is its potential therapeutic applications, particularly in the treatment of cancer. It has also been found to be relatively safe and well-tolerated in animal studies. However, there are also limitations to its use in lab experiments. The complex synthesis method and high cost of production make it difficult to obtain in large quantities. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are numerous future directions for research on Compound A. One area of interest is its use in combination with other drugs to enhance its therapeutic effects. Another potential direction is the development of more efficient synthesis methods to increase its availability for research. Additionally, further studies are needed to fully understand its mechanism of action and potential therapeutic applications in various disease states.
Conclusion:
Compound A is a promising chemical compound that has gained significant attention in scientific research for its potential therapeutic applications. Its complex synthesis method and high cost of production make it challenging to obtain in large quantities, but its potential benefits in the treatment of cancer and other diseases make it a valuable area of research. Further studies are needed to fully understand its mechanism of action and potential side effects, but its future looks promising for the development of new and effective treatments.

Synthesis Methods

Compound A is synthesized through a multi-step process that involves the reaction of various chemical reagents. The synthesis method is complex and requires specialized equipment and expertise. The detailed synthesis method is beyond the scope of this paper, but it is worth noting that the purity and yield of the final product are critical for its use in scientific research.

Scientific Research Applications

Compound A has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the most promising areas of research is its use in the treatment of cancer. Studies have shown that Compound A can inhibit the growth of cancer cells by inducing cell death and suppressing tumor growth. It has also been found to have anti-inflammatory and anti-oxidant properties, which may make it useful in the treatment of inflammatory diseases.

properties

IUPAC Name

[3-(1H-imidazol-2-yl)phenyl]-[3-[4-(2-methylphenyl)piperazin-1-yl]piperidin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H31N5O/c1-20-6-2-3-10-24(20)30-16-14-29(15-17-30)23-9-5-13-31(19-23)26(32)22-8-4-7-21(18-22)25-27-11-12-28-25/h2-4,6-8,10-12,18,23H,5,9,13-17,19H2,1H3,(H,27,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XVGVGMUEZNBOEH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1N2CCN(CC2)C3CCCN(C3)C(=O)C4=CC=CC(=C4)C5=NC=CN5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H31N5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

429.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-{1-[3-(1H-imidazol-2-yl)benzoyl]-3-piperidinyl}-4-(2-methylphenyl)piperazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.